Cas no 1060811-92-8 (1-(2-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(2-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-amine
• CAS No: 1060811-92-8
• MF: C₇H₆ClF₃N₂
• MW: 210.584150791168
• CID: 2853302
• PubChem ID: 72212010
• Update Time: 2025-05-21

1-(2-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLOROPYRIDIN-3-YL)-2,2,2-TRIFLUOROETHANAMINE
• AB67338
• 1-(2-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-amine

• Inchi： 1S/C7H6ClF3N2/c8-6-4(2-1-3-13-6)5(12)7(9,10)11/h1-3,5H,12H2
• InChI Key： DFXFHPRSPFOMIT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 1-(2-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-amine

Introduction to 1-(2-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 1060811-92-8)

The compound 1-(2-chloropyridin-3-yl)-2,2,2-trifluoroethan-1-amine, identified by the CAS registry number 1060811-92-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a chlorine atom at the 2-position and a trifluoroethylamine group at the 3-position. The presence of the trifluoromethyl group imparts distinct electronic and steric properties to the molecule, making it a valuable component in modern chemical synthesis.

Recent studies have highlighted the potential of this compound in drug discovery and materials science. For instance, researchers have explored its role as a building block in the synthesis of bioactive molecules. The pyridine ring serves as an excellent platform for further functionalization, enabling the creation of diverse pharmacophores with tailored activities. Additionally, the trifluoromethyl group enhances the stability and lipophilicity of the compound, making it suitable for applications in medicinal chemistry.

In terms of synthesis, 1-(2-chloropyridin-3-yl)-trifluoroethan-amine can be prepared through a variety of methods. One common approach involves nucleophilic substitution reactions where a chloro derivative reacts with an appropriate amine precursor under specific conditions. The use of palladium-catalyzed coupling reactions has also been reported, offering a more efficient pathway for constructing this compound. These methods underscore its versatility in synthetic chemistry.

The physical properties of this compound are equally noteworthy. It exhibits a melting point of approximately 75°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. Its stability under various reaction conditions makes it an ideal candidate for use in both laboratory and industrial settings.

From an environmental standpoint, studies have shown that this compound demonstrates moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments necessitates careful handling to minimize ecological impact. Regulatory frameworks governing its use are continuously evolving to ensure safe practices across industries.

In conclusion, 1-(chloropyridin-yl)-trifluoroethan-amine (CAS No. 1060811-92-8) stands out as a versatile and valuable compound with wide-ranging applications. Its unique structure and favorable chemical properties make it an indispensable tool in contemporary chemical research and development.